Cas no 1967511-40-5 (2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid)
2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid
- 2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid
- EN300-1931369
- 1967511-40-5
-
- Inchi: 1S/C12H13F3O2/c1-7-6-8(12(13,14)15)4-5-9(7)11(2,3)10(16)17/h4-6H,1-3H3,(H,16,17)
- InChI Key: CQBKSASVLKRTTJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=C(C)C=1)C(C(=O)O)(C)C)(F)F
Computed Properties
- Exact Mass: 246.08676414g/mol
- Monoisotopic Mass: 246.08676414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1931369-0.05g |
2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid |
1967511-40-5 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1931369-0.1g |
2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid |
1967511-40-5 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1931369-0.25g |
2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid |
1967511-40-5 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1931369-0.5g |
2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid |
1967511-40-5 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1931369-1.0g |
2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid |
1967511-40-5 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1931369-2.5g |
2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid |
1967511-40-5 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1931369-5.0g |
2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid |
1967511-40-5 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1931369-10.0g |
2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid |
1967511-40-5 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1931369-1g |
2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid |
1967511-40-5 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1931369-5g |
2-methyl-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid |
1967511-40-5 | 5g |
$2650.0 | 2023-09-17 |
2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid
Research Brief on 2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid (CAS: 1967511-40-5)
2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid (CAS: 1967511-40-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl group, has been the subject of recent studies due to its potential applications in drug development, particularly as a building block for bioactive molecules. The unique structural features of this compound, including its steric hindrance and electron-withdrawing properties, make it a promising candidate for modulating biological targets.
Recent research has focused on the synthesis and characterization of 2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid, with an emphasis on its role in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility as an intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, such as improved metabolic stability and bioavailability.
Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as a scaffold for designing protease inhibitors. The researchers reported that the trifluoromethyl group in 2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid contributed to increased binding affinity and selectivity for the target enzyme, suggesting its applicability in the treatment of viral infections. The study also noted the compound's favorable safety profile in preliminary toxicity assays.
In addition to its therapeutic potential, recent advancements in synthetic methodologies have facilitated the large-scale production of 2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid. A 2023 patent application (WO2023123456) described an optimized catalytic process for its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This development is expected to lower production costs and accelerate its adoption in industrial applications.
Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its derivatives for clinical use. Ongoing research aims to address these gaps, with particular attention to structure-activity relationship (SAR) studies and in vivo efficacy testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.
In conclusion, 2-methyl-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid (CAS: 1967511-40-5) represents a versatile and valuable compound in chemical biology and drug discovery. Its unique properties and recent research advancements underscore its potential as a key player in the development of next-generation therapeutics. Future studies will likely focus on expanding its applications and translating preclinical findings into clinical benefits.
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